3,3',5,5'-Tetrachlorobiphenyl
3,3',5,5'-Tetrachlorobiphenyl
3,3',5,5'-tetrachlorobiphenyl is a tetrachlorobiphenyl that is biphenyl in which both phenyl groups are substituted by chlorines at positions 3 and 5. It is a tetrachlorobiphenyl and a dichlorobenzene.
Pcb-1248 is a viscous oily liquid. (NTP, 1992)
Pcb-1248 is a viscous oily liquid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
12672-29-6
VCID:
VC0165810
InChI:
InChI=1S/C12H6Cl4/c13-9-1-7(2-10(14)5-9)8-3-11(15)6-12(16)4-8/h1-6H
SMILES:
C1=C(C=C(C=C1Cl)Cl)C2=CC(=CC(=C2)Cl)Cl
Molecular Formula:
C12H6Cl4
Molecular Weight:
292 g/mol
3,3',5,5'-Tetrachlorobiphenyl
CAS No.: 12672-29-6
Reference Standards
VCID: VC0165810
Molecular Formula: C12H6Cl4
Molecular Weight: 292 g/mol
| CAS No. | 12672-29-6 |
|---|---|
| Product Name | 3,3',5,5'-Tetrachlorobiphenyl |
| Molecular Formula | C12H6Cl4 |
| Molecular Weight | 292 g/mol |
| IUPAC Name | 1,3-dichloro-5-(3,5-dichlorophenyl)benzene |
| Standard InChI | InChI=1S/C12H6Cl4/c13-9-1-7(2-10(14)5-9)8-3-11(15)6-12(16)4-8/h1-6H |
| Standard InChIKey | UTMWFJSRHLYRPY-UHFFFAOYSA-N |
| Impurities | Almost without exception, polychlorinated biphenyls contain various levels of polychlorinated dibenzofurans as contaminants. /Polychlorinated biphenyls/ Found 2 mg chlorinated dibenzofuran/g Aroclor 1248 as impurity. Chlorinated dibenzofurans /tetra-, penta-, and hexa-PDCFs /were identified in all Aroclor preparations /1248, 1254, 1260/ except Aroclor 1016 /at levels from 0.8 to 2 ppm/. Polychlorinated naphthalenes have also been identified in ... /Aroclor 1248/. Clorinated dibenzofuran congener levels in ppm: Cl4, 0.4; Cl5, 2.3; 2,3,7,8-TCDF, 0.2; 2,3,4,7,8-PECDF, 0.8. |
| SMILES | C1=C(C=C(C=C1Cl)Cl)C2=CC(=CC(=C2)Cl)Cl |
| Canonical SMILES | C1=C(C=C(C=C1Cl)Cl)C2=CC(=CC(=C2)Cl)Cl |
| Boiling Point | 644 to 707 °F at 760 mm Hg (NTP, 1992) |
| Colorform | Colorless mobile oil Lower chlorinated Aroclors (1221, 1232, 1016, 1242, and 1248) are colorless mobile oils. Increasing chlorine content results in mixtures taking on the consistency of viscous liquids (Aroclor 1254) or sticky resins (Aroclors 1260 and 1262). Arclors 1268 and 1270 are white powders. |
| Density | 1.405-1.415 at 15.5 °C |
| Flash Point | 286 °F (NTP, 1992) 193-196 °C (Cleveland open cup) |
| Melting Point | 340-375 °C |
| Physical Description | Pcb-1248 is a viscous oily liquid. (NTP, 1992) |
| Description | 3,3',5,5'-tetrachlorobiphenyl is a tetrachlorobiphenyl that is biphenyl in which both phenyl groups are substituted by chlorines at positions 3 and 5. It is a tetrachlorobiphenyl and a dichlorobenzene. Pcb-1248 is a viscous oily liquid. (NTP, 1992) |
| Shelf Life | ... PCB's are chemically very inert and are stable to conditions of hydrolysis and oxidation in industrial use. ... /Polychlorinated biphenyls/ |
| Solubility | 4.22e-09 M Solubility in water varies because Aroclors are variable mixtures. In water: 0.017 ppm In water, 54 ug/L at 25 °C Chlorinated biphenyls are soluble in many organic solvents, particularly when heated... |
| Synonyms | 3,3',5,5'-tetrachlorobiphenyl 3,5,3',5'-tetrachlorobiphenyl |
| Vapor Pressure | 4.94X10-4 mm Hg at 25 °C (avg) |
| PubChem Compound | 36400 |
| Last Modified | Nov 11 2021 |
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